Cas no 338419-93-5 (5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole)

• Product Name: 5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole
• CAS No: 338419-93-5
• MF: C₇H₁₂N₂OS₂
• MW: 204.312978744507
• CID: 5015030
• Update Time: 2023-08-25

5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(butane-2-sulfinyl)-4-methyl-1,2,3-thiadiazole
• 5-(sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole
• 5-(Sec-butylsulfinyl)-4-methyl-1,2,3-thiadiazole

• Inchi： 1S/C7H12N2OS2/c1-4-5(2)12(10)7-6(3)8-9-11-7/h5H,4H2,1-3H3
• InChI Key： PLAUHMOYRZLVSA-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=NS1)(C(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 1.5
• Topological Polar Surface Area: 90.3